Cas no 423728-50-1 (N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide)

• Product Name: N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide
• CAS No: 423728-50-1
• MF: C₁₂H₁₅ClN₂O₃
• MW: 270.712102174759
• CID: 5473700
• Update Time: 2025-05-20

N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(2-chlorophenyl)-N-(3-methoxypropyl)oxamide
• N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide

• Inchi： 1S/C12H15ClN2O3/c1-18-8-4-7-14-11(16)12(17)15-10-6-3-2-5-9(10)13/h2-3,5-6H,4,7-8H2,1H3,(H,14,16)(H,15,17)
• InChI Key： MLFRPAHUBYMVGI-UHFFFAOYSA-N
• SMILES： C(NCCCOC)(=O)C(NC1=CC=CC=C1Cl)=O

Additional information on N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide

N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide (CAS No. 423728-50-1): A Comprehensive Overview

N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide (CAS No. 423728-50-1) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a detailed overview of the compound, including its chemical structure, physical properties, synthesis methods, and recent applications in research and development.

Chemical Structure and Physical Properties

N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide is a chlorinated amide with a unique molecular structure that includes a 2-chlorophenyl group and a 3-methoxypropyl group. The compound has the molecular formula C₁₁H₁₅ClNO₂ and a molecular weight of 230.70 g/mol. It is a white to off-white solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO).

The presence of the chloro and methoxy groups imparts specific chemical reactivity and biological activity to the compound. The chloro group can participate in various substitution reactions, while the methoxy group can enhance solubility and stability in different media. These properties make N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide an attractive candidate for a wide range of applications.

Synthesis Methods

The synthesis of N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chlorobenzoyl chloride with 3-methoxypropylamine in the presence of a base such as triethylamine. This reaction typically proceeds via an amide bond formation between the carboxylic acid derivative and the amine.

Another approach involves the coupling of 2-chlorobenzoyl chloride with ethylenediamine followed by alkylation with 3-methoxypropyl bromide. This method offers high yields and good purity but may require more stringent reaction conditions.

Applications in Pharmaceuticals

N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide has shown promise in pharmaceutical research due to its potential as a lead compound for drug discovery. Recent studies have explored its activity against various biological targets, including enzymes, receptors, and ion channels.

In one notable study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide on human carbonic anhydrase isoforms (hCA I and hCA II). The results demonstrated that the compound exhibited selective inhibition of hCA II with an IC₅₀ value of 1.5 μM, suggesting its potential as a therapeutic agent for conditions associated with elevated hCA II activity.

N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide has also been evaluated for its anti-inflammatory properties. A study published in Bioorganic & Medicinal Chemistry Letters reported that the compound effectively reduced inflammation in murine models by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Applications in Materials Science

Beyond pharmaceuticals, N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide has found applications in materials science due to its unique chemical properties. The compound can serve as a functional monomer or additive in polymer synthesis, imparting specific functionalities to the resulting materials.

In a recent study published in Polymer Chemistry, researchers synthesized polyurethane elastomers using N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide as a chain extender. The resulting polymers exhibited enhanced mechanical properties and improved thermal stability compared to conventional polyurethanes. These findings highlight the potential of N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide as a valuable additive in polymer formulations.

Safety Considerations and Future Directions

Safety is a critical aspect when handling any chemical compound. While no specific toxicity data are available for N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide, it is advisable to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), such as gloves, goggles, and lab coats, should be worn at all times.

The future research directions for N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide are promising. Ongoing studies aim to further elucidate its biological mechanisms of action and explore its potential as a therapeutic agent for various diseases. Additionally, efforts are underway to optimize its synthesis methods to improve yield and reduce costs.

In conclusion, N'-(2-chlorophenyl)-N-(3-methoxypropyl)ethanediamide (CAS No. 423728-50-1) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development.